Cas no 1479775-61-5 (ethyl 6-amino-2-methylheptanoate)

• Product Name: ethyl 6-amino-2-methylheptanoate
• CAS No: 1479775-61-5
• MF: C₁₀H₂₁NO₂
• MW: 187.27924323082
• MDL: MFCD21187052
• CID: 5607958
• PubChem ID: 65285074
• Update Time: 2025-06-09

ethyl 6-amino-2-methylheptanoate Chemical and Physical Properties

Names and Identifiers

• Heptanoic acid, 6-amino-2-methyl-, ethyl ester
• ethyl 6-amino-2-methylheptanoate
• EN300-8123168
• AKOS014619834
• 1479775-61-5

• MDL： MFCD21187052
• Inchi： 1S/C10H21NO2/c1-4-13-10(12)8(2)6-5-7-9(3)11/h8-9H,4-7,11H2,1-3H3
• InChI Key： NEDSHVNCUWLWLC-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(C)CCCC(N)C

Computed Properties

• Exact Mass: 187.157228913g/mol
• Monoisotopic Mass: 187.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 0.929±0.06 g/cm3(Predicted)
• Boiling Point: 239.9±23.0 °C(Predicted)
• pka: 10.88±0.35(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on ethyl 6-amino-2-methylheptanoate

Research Brief on Ethyl 6-Amino-2-Methylheptanoate (CAS: 1479775-61-5) in Chemical Biology and Pharmaceutical Applications

Ethyl 6-amino-2-methylheptanoate (CAS: 1479775-61-5) is a synthetic compound of growing interest in the fields of chemical biology and pharmaceutical research. This ester derivative, characterized by its branched alkyl chain and amino functionality, has recently emerged as a key intermediate in the synthesis of bioactive molecules and potential drug candidates. Recent studies have highlighted its utility in medicinal chemistry, particularly in the development of novel therapeutic agents targeting metabolic disorders and neurological conditions.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role as a precursor in the synthesis of gamma-aminobutyric acid (GABA) analogs. Researchers utilized ethyl 6-amino-2-methylheptanoate as a building block to create a series of modified GABA derivatives with improved blood-brain barrier permeability. The structural flexibility offered by the 2-methylheptanoate moiety allowed for fine-tuning of pharmacological properties, resulting in compounds with enhanced receptor selectivity and metabolic stability.

In pharmaceutical formulation research, ethyl 6-amino-2-methylheptanoate has shown promise as a prodrug moiety. A recent patent application (WO2023056421) describes its use in masking carboxylic acid functionalities of various NSAIDs, improving their oral bioavailability. The compound's lipophilic nature and enzymatic cleavage characteristics make it particularly suitable for this application, with preclinical studies showing significantly enhanced absorption profiles for several test compounds.

Analytical chemistry advancements have also benefited from this compound. A 2024 publication in Analytical and Bioanalytical Chemistry reported the development of a novel chiral stationary phase using ethyl 6-amino-2-methylheptanoate as a selector molecule. The stereochemical complexity of the compound enabled exceptional enantioselectivity for a range of pharmaceutical intermediates, addressing a critical need in asymmetric synthesis quality control.

Metabolic studies have revealed interesting properties of this compound. Research conducted at the University of California, San Francisco (2023) demonstrated that ethyl 6-amino-2-methylheptanoate undergoes unique biotransformation pathways in mammalian systems, with the potential to form active metabolites that modulate lipid metabolism. These findings suggest possible applications in metabolic disease therapeutics, though further clinical validation is required.

The synthetic accessibility of ethyl 6-amino-2-methylheptanoate has been improved through recent process chemistry innovations. A green chemistry approach published in Organic Process Research & Development (2024) described a biocatalytic route to this compound with 89% yield and excellent enantiomeric excess, addressing previous challenges in large-scale production. This advancement is particularly significant for cost-effective manufacturing of derivative compounds.

Current research directions focus on expanding the therapeutic applications of ethyl 6-amino-2-methylheptanoate derivatives. Several pharmaceutical companies have included analogs of this compound in their preclinical pipelines, targeting indications ranging from chronic pain to neurodegenerative diseases. The compound's structural features offer multiple points for modification, allowing for the development of diverse pharmacological profiles.

In conclusion, ethyl 6-amino-2-methylheptanoate (CAS: 1479775-61-5) represents a versatile scaffold in modern drug discovery and chemical biology. Its recent applications span synthetic methodology, analytical chemistry, and therapeutic development, with particular promise in CNS-targeted therapeutics and prodrug strategies. Continued research is expected to uncover additional utilities for this compound and its derivatives in the coming years.